2-(3-(Ethylsulfonyl)benzamido)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride

• IUPAC Name: 2-[(3-ethylsulfonylbenzoyl)amino]-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C18H21N3O4S2.ClH/c1-3-27(24,25)12-6-4-5-11(9-12)17(23)20-18-15(16(19)22)13-7-8-21(2)10-14(13)26-18;/h4-6,9H,3,7-8,10H2,1-2H3,(H2,19,22)(H,20,23);1H
• InChI Key: VMRLVRDYZNMVBJ-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=C(C3=C(S2)CN(CC3)C)C(=O)N.Cl
• Molecular Formula: C18H22ClN3O4S2
• Molecular Weight: 444.0 g/mol

Description

The compound is a derivative of tetrahydrothieno[2,3-c]pyridine, which is a type of heterocyclic compound. Heterocyclic compounds are widely studied in medicinal chemistry due to their diverse biological activities. The presence of a carboxamide moiety in such derivatives can cause hydrogen bonds with a variety of enzymes and proteins, which in many cases, inhibits their activity.

Scientific Research Applications

Antibacterial Activity

This compound has been investigated for its antibacterial properties. A series of analogues were synthesized and tested against three bacterial strains : This compound has been investigated for its antibacterial properties. A series of analogues were synthesized and tested against three bacterial strains: Bacillus subtilis (BS) , Staphylococcus aureus (SA) , and Escherichia coli (EC) . The results showed that the synthesized compounds were able to inhibit the growth of SA and EC, but none of them were effective against BS. .

Heterocyclic Chemistry

Heterocyclic molecules containing nitrogen, sulfur, and oxygen have gained prominence in pharmaceutical research due to their diverse uses. Thienopyridines, including derivatives like this compound, exhibit various biological activities such as antiplatelet, antiallergic, anti-inflammatory, and antimicrobial effects. .

Electronic Structure Correlation

Valence molecular orbital (MO) calculations were performed using PM6 to correlate the bioactivity data with the electronic structure of the molecules. .

Availability

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Mechanism of Action

The mechanism of action would depend on the biological target of this compound. The carboxamide moiety in similar compounds has been found to form hydrogen bonds with various enzymes and proteins, often resulting in the inhibition of their activity.